Cas no 944645-40-3 ((4-bromophenyl)-(2,4-dimethylphenyl)methanol)

• Product Name: (4-bromophenyl)-(2,4-dimethylphenyl)methanol
• CAS No: 944645-40-3
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD11096332
• CID: 5234462
• Update Time: 2026-03-08

(4-bromophenyl)-(2,4-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(2,4-dimethylphenyl)methanol

• MDL： MFCD11096332
• Inchi： 1S/C15H15BrO/c1-10-3-8-14(11(2)9-10)15(17)12-4-6-13(16)7-5-12/h3-9,15,17H,1-2H3
• InChI Key： SWYDUONAIPAQKT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=C(C)C=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on (4-bromophenyl)-(2,4-dimethylphenyl)methanol

Comprehensive Analysis of (4-bromophenyl)-(2,4-dimethylphenyl)methanol (CAS No. 944645-40-3): Properties, Applications, and Industry Insights

(4-bromophenyl)-(2,4-dimethylphenyl)methanol (CAS No. 944645-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated aromatic alcohol features a unique molecular structure combining a 4-bromophenyl group with a 2,4-dimethylphenyl moiety, making it valuable for synthetic applications. Researchers frequently search for "CAS 944645-40-3 solubility" or "synthesis of (4-bromophenyl)-(2,4-dimethylphenyl)methanol," reflecting its importance in chemical development.

The compound's molecular weight of 291.19 g/mol and high purity grade (>98%) make it ideal for precision applications. Recent studies highlight its role as a key intermediate in developing non-linear optical materials (NLOs), addressing the growing demand for advanced photonic devices. Industry trends show increased searches for "944645-40-3 NMR spectrum" and "thermal stability of brominated methanols," indicating its relevance in analytical chemistry.

Environmental considerations are paramount in modern chemistry. (4-bromophenyl)-(2,4-dimethylphenyl)methanol demonstrates biodegradability potential under specific conditions, aligning with green chemistry principles. This aspect responds to frequent queries like "eco-friendly brominated compounds" and "sustainable aromatic alcohol derivatives." The compound's low volatility (vapor pressure <0.01 mmHg at 25°C) further enhances its safety profile for industrial use.

In pharmaceutical applications, the hydrogen bonding capability of the hydroxyl group enables molecular interactions crucial for drug design. Patent analyses reveal its utility in developing kinase inhibitors, with search terms like "944645-40-3 in medicinal chemistry" gaining traction. The electron-withdrawing bromine substituent facilitates selective reactions, making it valuable for structure-activity relationship (SAR) studies.

Material scientists value this compound for its crystallographic properties. X-ray diffraction studies of CAS 944645-40-3 show a monoclinic crystal system with interesting packing arrangements, explaining searches for "single crystal growth of bromophenyl methanols." These characteristics enable applications in organic semiconductors and liquid crystal formulations.

Quality control protocols for (4-bromophenyl)-(2,4-dimethylphenyl)methanol emphasize HPLC purity verification (typically ≥99% by area normalization). This responds to industry demands reflected in searches for "analytical methods for CAS 944645-40-3." The compound's storage stability (recommended at 2-8°C under inert atmosphere) ensures consistent performance in sensitive applications.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs), particularly as a functional linker. This application addresses trending queries about "porous materials from brominated aromatics." The steric effects from the dimethyl groups create unique spatial configurations valuable for molecular recognition systems.

Regulatory compliance information shows 944645-40-3 is not classified under hazardous materials when handled properly. Safety data emphasize standard organic compound precautions, answering common concerns like "handling brominated phenyl compounds." The compound's moderate water solubility (approximately 50 mg/L at 20°C) facilitates aqueous workup procedures in synthesis.

Future research directions may explore the compound's photophysical properties, particularly its potential as a fluorescence quencher. This aligns with increasing interest in "aromatic alcohols for sensor development." The balanced lipophilicity (calculated logP ~3.8) makes it suitable for biomembrane studies in biochemical research.

In conclusion, (4-bromophenyl)-(2,4-dimethylphenyl)methanol represents a versatile building block meeting diverse scientific needs. Its combination of structural features, synthetic utility, and emerging applications positions it as a compound of continuing interest across multiple disciplines.